Cas no 99881-48-8 (1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate))
1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate)
-
- Inchi: 1S/C17H20O5S/c1-14-7-9-17(10-8-14)23(19,20)22-13-16(18)12-21-11-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3
- InChI Key: HBMUWOSOGHUWSS-UHFFFAOYSA-N
- SMILES: C(OS(C1=CC=C(C)C=C1)(=O)=O)C(O)COCC1=CC=CC=C1
1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | E72462-0.25/G |
3-(BENZYLOXY)-2-HYDROXYPROPYL 4-METHYLBENZENESULFONATE |
99881-48-8 | 95% | 0.25/G |
$282 | 2023-03-28 | |
| AstaTech | E72462-1/G |
3-(BENZYLOXY)-2-HYDROXYPROPYL 4-METHYLBENZENESULFONATE |
99881-48-8 | 95% | 1/G |
$564 | 2023-03-28 | |
| AstaTech | E72462-5/G |
3-(BENZYLOXY)-2-HYDROXYPROPYL 4-METHYLBENZENESULFONATE |
99881-48-8 | 95% | 5/G |
$1693 | 2023-03-28 |
1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate)
Research Brief on 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) (CAS: 99881-48-8)
The compound 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) (CAS: 99881-48-8) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have explored the synthetic pathways for 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate), highlighting its role as an intermediate in the production of more complex bioactive molecules. The compound's unique structure, featuring a phenylmethoxy group and a tosylate moiety, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have optimized its synthesis to improve yield and purity, which is critical for scaling up production in industrial settings.
In terms of biological activity, preliminary in vitro studies suggest that 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) exhibits moderate inhibitory effects on certain enzymatic pathways. These findings have sparked interest in its potential as a lead compound for the development of enzyme inhibitors targeting specific diseases. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in animal models.
The therapeutic potential of this compound is also being explored in the context of drug delivery systems. Its physicochemical properties, such as solubility and stability, make it a candidate for use in formulating prodrugs or as a carrier for active pharmaceutical ingredients. Recent advancements in nanotechnology have further expanded its applications, with studies demonstrating its compatibility with lipid-based nanoparticles for targeted drug delivery.
Despite these promising developments, challenges remain in the clinical translation of 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate). Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to advance the compound toward clinical trials.
In conclusion, 1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate) (CAS: 99881-48-8) represents a promising candidate for further investigation in the field of medicinal chemistry. Its synthetic versatility, biological activity, and potential therapeutic applications underscore its importance as a subject of ongoing research. Future studies should focus on optimizing its properties and evaluating its safety and efficacy in relevant disease models.
99881-48-8 (1,2-Propanediol, 3-(phenylmethoxy)-, 1-(4-methylbenzenesulfonate)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)